Cas no 668971-23-1 (3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester)

3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester structure
668971-23-1 structure
Product Name:3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
CAS No:668971-23-1
MF:C10H9NO3S
MW:223.248361349106
CID:1718946
PubChem ID:76852682
Update Time:2025-04-21

3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
    • 3-isoxazolecarboxylic acid,5-(3-methyl-2-thienyl)-,methyl ester
    • 668971-23-1
    • Inchi: 1S/C10H9NO3S/c1-6-3-4-15-9(6)8-5-7(11-14-8)10(12)13-2/h3-5H,1-2H3
    • InChI Key: DRUWKTSRBXYZEM-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1=CC(C(=O)OC)=NO1

Computed Properties

  • Exact Mass: 223.03037
  • Monoisotopic Mass: 223.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 52.33
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd